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Compound of Interest

Compound Name: Mal-PEG2-NH-Boc

Cat. No.: B608831 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mal-PEG2-NH-Boc is a heterobifunctional crosslinker containing a maleimide group, a two-unit

polyethylene glycol (PEG) spacer, and a Boc-protected amine.[1][2] This reagent is extensively

utilized in bioconjugation and drug delivery for linking molecules to thiol groups on proteins,

peptides, or surfaces. The maleimide group reacts specifically with sulfhydryl groups, while the

Boc-protected amine can be deprotected to reveal a primary amine for subsequent

conjugation.[1][2] The hydrophilic PEG spacer enhances the solubility of the conjugate in

aqueous media.[1] Proper preparation of a stock solution is a critical first step to ensure the

accuracy and reproducibility of downstream experiments. This document provides a detailed

protocol for the preparation, storage, and handling of a Mal-PEG2-NH-Boc stock solution.

Quantitative Data Summary
The following table summarizes the key quantitative data for Mal-PEG2-NH-Boc.
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Property Value Source(s)

Molecular Formula C15H24N2O6

Molecular Weight 328.37 g/mol

Purity Typically ≥95% - 98%

Appearance Solid

Solubility Soluble in DMSO and DCM

Recommended Stock Solution

Concentration
10 mM in DMSO

Storage (Powder)
-20°C, keep dry and avoid

sunlight

Storage (in Solvent) -80°C

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Mal-PEG2-NH-Boc in

anhydrous dimethyl sulfoxide (DMSO).

Materials
Mal-PEG2-NH-Boc powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Pipette and sterile pipette tips

Vortex mixer

Analytical balance
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Procedure
Equilibration of Reagent: Before opening, allow the vial of Mal-PEG2-NH-Boc powder to

equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of

moisture onto the hygroscopic compound.

Weighing the Reagent: In a clean, dry microcentrifuge tube, carefully weigh out the desired

amount of Mal-PEG2-NH-Boc powder using an analytical balance. For example, to prepare

1 mL of a 10 mM stock solution, weigh out 3.28 mg of Mal-PEG2-NH-Boc (Molecular

Weight: 328.37 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the microcentrifuge

tube containing the weighed powder. For a 10 mM solution, add 1 mL of anhydrous DMSO to

3.28 mg of the compound.

Dissolution: Close the tube tightly and vortex the solution until the powder is completely

dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) can be used to aid

dissolution if necessary. Ensure the solution is clear and free of particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in fresh

microcentrifuge tubes. This minimizes freeze-thaw cycles which can degrade the compound.

Store the aliquots at -80°C for long-term storage. For short-term storage (up to one month),

-20°C can be used.

Safety Precautions
Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses, when handling Mal-PEG2-NH-Boc and DMSO.

Handle the compound in a well-ventilated area or a chemical fume hood.

Avoid inhalation, and contact with skin and eyes.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Experimental Workflow and Signaling Pathways
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The following diagrams illustrate the experimental workflow for preparing the stock solution and

the general reaction scheme of Mal-PEG2-NH-Boc.

Stock Solution Preparation

Start: Equilibrate Mal-PEG2-NH-Boc to Room Temperature Weigh Mal-PEG2-NH-Boc Powder
15-20 min
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Click to download full resolution via product page

Caption: Experimental workflow for preparing a Mal-PEG2-NH-Boc stock solution.

General Reaction Scheme
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Caption: General reaction pathway for Mal-PEG2-NH-Boc conjugation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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